Cas no 1261781-06-9 (3-Chloro-2'-(trifluoromethoxy)biphenyl-4-carboxaldehyde)

• Product Name: 3-Chloro-2'-(trifluoromethoxy)biphenyl-4-carboxaldehyde
• CAS No: 1261781-06-9
• MF: C₁₄H₈ClF₃O₂
• MW: 300.660333633423
• CID: 4991720
• Update Time: 2025-05-21

3-Chloro-2'-(trifluoromethoxy)biphenyl-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2'-(trifluoromethoxy)biphenyl-4-carboxaldehyde

• Inchi： 1S/C14H8ClF3O2/c15-12-7-9(5-6-10(12)8-19)11-3-1-2-4-13(11)20-14(16,17)18/h1-8H
• InChI Key： ZQXGETWIBQRFSA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CC(=C1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-Chloro-2'-(trifluoromethoxy)biphenyl-4-carboxaldehyde

3-Chloro-2'-(trifluoromethoxy)biphenyl-4-carboxaldehyde: A Comprehensive Overview

The compound 3-Chloro-2'-(trifluoromethoxy)biphenyl-4-carboxaldehyde, identified by the CAS No. 1261781-06-9, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two aromatic rings connected by a single bond, and the presence of a trifluoromethoxy group at the 2' position and a chlorine atom at the 3 position. The carboxaldehyde group at the 4 position further enhances its reactivity and functional versatility.

The synthesis of 3-Chloro-2'-(trifluoromethoxy)biphenyl-4-carboxaldehyde involves a multi-step process that typically begins with the preparation of the biphenyl core. Recent advancements in catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, have enabled more efficient and selective synthesis pathways for this compound. The introduction of the trifluoromethoxy group is achieved through nucleophilic aromatic substitution, while the carboxaldehyde group is introduced via oxidation or aldehyde protection strategies.

In terms of applications, 3-Chloro-2'-(trifluoromethoxy)biphenyl-4-carboxaldehyde has shown promise in the development of novel pharmaceutical agents. Its unique electronic properties and structural features make it an ideal candidate for use as a building block in drug design, particularly in the creation of anticancer drugs and neuroprotective agents. Recent studies have demonstrated that this compound exhibits significant biological activity, including inhibition of key enzymes involved in cancer cell proliferation and neurodegenerative diseases.

Beyond pharmaceutical applications, this compound also finds utility in the field of materials science. Its biphenyl structure and functional groups make it suitable for use as a precursor in the synthesis of advanced materials, such as organic semiconductors and high-performance polymers. The trifluoromethoxy group contributes to enhanced stability and electronic properties, while the carboxaldehyde group provides opportunities for further functionalization.

The structural characteristics of 3-Chloro-2'-(trifluoromethoxy)biphenyl-4-carboxaldehyde also make it an interesting subject for fundamental research in organic chemistry. Its reactivity under various conditions has been extensively studied, revealing insights into the behavior of similar compounds in different chemical environments. Recent research has focused on understanding its role in intermolecular interactions, such as hydrogen bonding and π-π stacking, which are critical for its performance in biological systems.

In conclusion, CAS No. 1261781-06-9, or 3-Chloro-2'-(trifluoromethoxy)biphenyl-4-carboxaldehyde, represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers in pharmaceutical chemistry, materials science, and organic synthesis. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.